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Compound of Interest

Compound Name: Lactoferrin (17-41) acetate

Cat. No.: B15566090 Get Quote

Lactoferrin (17-41) Acetate Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and use of Lactoferrin
(17-41) acetate, also known as Lactoferricin B acetate.

Frequently Asked Questions (FAQs)
Q1: What is Lactoferrin (17-41) acetate?

A1: Lactoferrin (17-41) acetate is a synthetic peptide fragment corresponding to amino acid

residues 17-41 of bovine lactoferrin.[1] It is also known as Lactoferricin B (LfcinB) acetate.[2]

This peptide exhibits a wide range of antimicrobial activity against Gram-positive and Gram-

negative bacteria, viruses, protozoa, and fungi.[2][3] It also demonstrates antitumor activities.

[2][3]

Q2: What is the proper way to store Lactoferrin (17-41) acetate powder?

A2: Lactoferrin (17-41) acetate powder should be stored in a tightly sealed container,

protected from moisture and light.[2] For long-term storage, it is recommended to keep the

powder at -80°C for up to 2 years or at -20°C for up to 1 year.[2]

Q3: How should I store reconstituted Lactoferrin (17-41) acetate solutions?
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A3: Stock solutions of Lactoferrin (17-41) acetate should be stored sealed and protected from

moisture and light.[2] For optimal stability, store solutions at -80°C for up to 6 months or at

-20°C for up to 1 month.[2] It is highly recommended to prepare fresh solutions for each

experiment to avoid degradation.[4]

Q4: What solvents can I use to reconstitute Lactoferrin (17-41) acetate?

A4: Lactoferrin (17-41) acetate is soluble in water and DMSO.[2][5] For in vitro studies, sterile

water is a suitable solvent.[2] For in vivo applications, a formulation of DMSO, PEG300, Tween

80, and saline/PBS/ddH₂O may be used.[6]

Q5: Are there any special considerations when using DMSO for reconstitution?

A5: Yes, DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This can

significantly impact the solubility of the peptide. It is crucial to use newly opened or anhydrous

DMSO for preparing stock solutions to ensure complete dissolution.[2][5]
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Issue Potential Cause Recommended Solution

Difficulty dissolving the peptide

1. Incorrect solvent. 2.

Hygroscopic DMSO used. 3.

Peptide has degraded due to

improper storage.

1. Ensure you are using a

recommended solvent such as

sterile water or high-purity

DMSO. 2. Use a fresh,

unopened vial of anhydrous

DMSO.[2][5] Warming the

solution to 60°C and sonication

may aid dissolution in DMSO.

[5] 3. Verify that the peptide

has been stored according to

the recommended conditions.

If degradation is suspected,

use a fresh vial.

Reduced or no biological

activity

1. Improper storage of peptide

powder or solution. 2. Multiple

freeze-thaw cycles of the stock

solution. 3. Incorrect final

concentration in the

experiment.

1. Always store the peptide at

the recommended

temperatures and protect it

from light and moisture.[2]

Prepare fresh solutions for

experiments whenever

possible.[4] 2. Aliquot the stock

solution into single-use

volumes to avoid repeated

freezing and thawing. 3.

Recalculate and verify the

dilutions from your stock

solution.

Precipitation observed in the

final experimental medium

1. The solubility of the peptide

is lower in the final buffer or

medium. 2. The concentration

of the organic solvent (e.g.,

DMSO) is too high in the final

medium, causing precipitation

of other components.

1. Perform a solubility test in

the final experimental buffer

before proceeding with the full

experiment. 2. Ensure the final

concentration of the organic

solvent is low enough to be

compatible with your

experimental system. Typically,

a final DMSO concentration of
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less than 0.5% is

recommended for cell-based

assays.

Quantitative Data Summary
Storage and Stability of Lactoferrin (17-41) Acetate

Form
Storage
Temperature

Duration Notes

Powder -80°C 2 years
Sealed, away from

moisture and light.[2]

-20°C 1 year
Sealed, away from

moisture and light.[2]

In Solvent -80°C 6 months
Sealed, away from

moisture and light.[2]

-20°C 1 month
Sealed, away from

moisture and light.[2]

Experimental Protocols
Protocol 1: Reconstitution of Lactoferrin (17-41) Acetate for In Vitro Experiments

Preparation: Before opening, bring the vial of Lactoferrin (17-41) acetate powder to room

temperature.

Solvent Addition: Add the calculated volume of sterile, nuclease-free water to the vial to

achieve the desired stock solution concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is fully

dissolved. Avoid vigorous shaking.

Sterilization: If required for your application, sterilize the stock solution by passing it through

a 0.22 µm filter.[2]
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Aliquoting and Storage: Aliquot the stock solution into sterile, single-use microcentrifuge

tubes. Store the aliquots at -20°C or -80°C as recommended.

Protocol 2: Preparation of Stock Solutions in DMSO

Preparation: Allow the vial of Lactoferrin (17-41) acetate to equilibrate to room temperature.

Solvent Addition: Use a fresh, unopened vial of anhydrous DMSO. Add the required volume

to the peptide to obtain the desired stock concentration.

Dissolution: Gently vortex the vial. If solubility is an issue, the solution can be warmed to

60°C and sonicated.[5]

Storage: Store the DMSO stock solution in small aliquots at -20°C or -80°C.
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Caption: Experimental workflow for Lactoferrin (17-41) acetate.
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Caption: Simplified signaling pathways of Lactoferrin (17-41).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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